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Compound of Interest

Compound Name:
N-[(4-

bromophenyl)methyl]acetamide

CAS No.: 90561-76-5

Cat. No.: B3023397

Get Quote

Executive Summary & Chemical Identification
This guide outlines the mandatory disposal and handling procedures for N-[(4-
bromophenyl)methyl]acetamide.[1]

Crucial Distinction: Do not confuse this compound with its structural analog, N-(4-

bromophenyl)acetamide (4'-Bromoacetanilide).[1][2] The compound in question contains a

benzyl group (methylene bridge), which alters its metabolic stability and solubility profile.[2]
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Parameter Specification

Chemical Name N-[(4-bromophenyl)methyl]acetamide

Common Synonym N-(4-Bromobenzyl)acetamide

CAS Number 90561-76-5

Molecular Formula C₉H₁₀BrNO

Molecular Weight 228.09 g/mol

Waste Category
Halogenated Organic (Non-RCRA P/U Listed,

unless mixed)

The "Why": Scientific Rationale for Segregation
As a researcher, understanding the causality behind safety protocols ensures compliance.[2]

We do not segregate this chemical merely because of bureaucracy; we do so because of

combustion chemistry.[1]

The Halogen Factor: This compound contains a Carbon-Bromine (C-Br) bond.[1] When

incinerated at standard temperatures used for non-halogenated organics, brominated

compounds can act as precursors for brominated dioxins and furans—highly toxic, persistent

environmental pollutants.[2]

Incineration Requirements: To break the C-Br bond safely and capture the resulting

hydrogen bromide (HBr) gas, this waste requires high-temperature incineration (>1100°C)

with specific flue gas scrubbing capabilities.[1]

Operational Cost: Mixing this halogenated waste with non-halogenated solvents (like

Acetone or Ethanol) contaminates the entire container.[1] This forces the disposal facility to

treat the entire volume as halogenated, often tripling the disposal cost for your facility.[2]

Operational Disposal Workflows
A. Solid Waste (Reagents, Debris, Contaminated PPE)
Applicability: Expired pure substance, contaminated weighing boats, gloves, paper towels.[2]
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk for solids.[1]

Labeling: Affix a "Hazardous Waste" label immediately.[1]

Constituents: Write "N-[(4-bromophenyl)methyl]acetamide" (Do not use abbreviations).

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Segregation:DO NOT place this in the general "Trash" or "Biohazard" bins. It must go into

the Chemical Solid Waste stream.[1]

B. Liquid Waste (Reaction Mother Liquors)
Applicability: Filtrates, washes, or reaction mixtures containing the compound.[2]

Stream Identification: This MUST go into the Halogenated Organic Solvent stream.[1]

Even if the solvent itself is not halogenated (e.g., the compound is dissolved in Methanol),

the presence of the dissolved bromine-containing solute classifies the whole mixture as

halogenated.[2]

pH Check: If the reaction involved acids or bases, neutralize the solution to pH 6–8 before

adding it to the waste carboy to prevent exothermic reactions or gas evolution in the storage

container.

Compatibility: Ensure no strong oxidizers (e.g., Nitric Acid) are present in the waste

container. Amides can react violently with strong oxidizers.[1]

Decision Logic & Workflow Visualization
The following diagram illustrates the critical decision nodes for disposing of N-[(4-
bromophenyl)methyl]acetamide.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://www.benchchem.com/product/b3023397/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-n-4-bromophenyl-methyl-acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://www.benchchem.com/product/b3023397/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-n-4-bromophenyl-methyl-acetamide
https://www.benchchem.com/product/b3023397/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-n-4-bromophenyl-methyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
N-[(4-bromophenyl)methyl]acetamide

Determine Physical State

Solid Waste
(Pure substance, PPE, Debris)

Dry/Solid

Liquid Waste
(Solutions, Mother Liquor)

Dissolved/Wet

Container: Wide-Mouth HDPE
Label: 'Solid Chemical Waste'

Check pH
Neutralize if necessary

Tagging Protocol:
List Full Chemical Name
Check 'Toxic' & 'Irritant'

Container: Safety Carboy
Label: 'Halogenated Solvents'

pH 6-8

Schedule EHS Pickup
(High-Temp Incineration Stream)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated acetamide waste streams to ensure

regulatory compliance and cost efficiency.
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Emergency Response Protocols (Spill Management)
In the event of a spill, immediate containment is required to prevent environmental release.[2]

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

[2] If powder is aerosolized, use an N95 or P100 respirator.[2]

Solid Spill:

Do not dry sweep (creates dust).[1]

Cover with a wet paper towel (dampened with water) to suppress dust.[1]

Scoop material and the paper towel into the Solid Chemical Waste container.

Solution Spill:

Absorb with vermiculite or standard "Pink Pig" absorbent pads.[1]

Place saturated absorbents into a sealed bag, then into the Solid Chemical Waste

container.[2]

Do not use paper towels alone for large solvent spills, as they may degrade depending on

the solvent carrier.[2]

Decontamination: Wipe the surface with a mild detergent and water.[1] Dispose of the wipe

in the chemical waste.[1]

Regulatory References & Compliance
This protocol is grounded in the following regulatory frameworks. Always cross-reference with

your institution's specific EHS (Environmental Health & Safety) guidelines.

U.S. EPA (RCRA): While not a P- or U-listed waste specifically, this compound falls under 40

CFR § 261.3 regarding hazardous waste mixtures.[1] The presence of the halogen atom

necessitates treatment as a halogenated organic [1].[1][3][4][5]
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Safety Data Sheet (SDS) Grounding: Handling is based on the GHS classification for skin

and eye irritation (H315, H319) common to brominated acetamides [2].

Chemical Identity Verification: The specific CAS 90561-76-5 distinguishes this benzyl

derivative from the phenyl derivative (CAS 103-88-8), ensuring accurate inventory tracking

[3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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